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Compound of Interest

Compound Name: Copper octanoate

Cat. No.: B1618762

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of laboratory chemicals is paramount. This document provides immediate, essential
safety and logistical information for Copper octanoate, including operational procedures and
disposal plans to foster a secure research environment.

Physicochemical Properties

Understanding the physical and chemical properties of a substance is the first step in safe
handling. The following table summarizes key data for Copper octanoate.

Property Value

Appearance Blue liquid[1][2][3]

Odor Fatty odor[1][4]

Solubility in Water Dispersible[1][2][3][4]

pH 5.7 - 7.0[1][2][3][4]

Boiling Point ~100°C[2][3]

Flash Point Non-combustible[1][4]

Stability Stable under normal conditions[1][2][5]

Health Hazard Information

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1618762?utm_src=pdf-interest
https://www.benchchem.com/product/b1618762?utm_src=pdf-body
https://www.benchchem.com/product/b1618762?utm_src=pdf-body
https://images.thdstatic.com/catalog/pdfImages/f3/f34bd05d-acbe-4b14-abb9-9fe3c9050cfa.pdf
https://www.epestcontrol.com/images/Products/labels/coppersoapmsds.pdf
https://www.domyown.com/msds/Bonide%20Liquid%20Copper%20Fungicide%20MSDS.pdf
https://images.thdstatic.com/catalog/pdfImages/f3/f34bd05d-acbe-4b14-abb9-9fe3c9050cfa.pdf
https://evenspray.com/wp-content/uploads/2021/04/Cueva-SDS.pdf
https://images.thdstatic.com/catalog/pdfImages/f3/f34bd05d-acbe-4b14-abb9-9fe3c9050cfa.pdf
https://www.epestcontrol.com/images/Products/labels/coppersoapmsds.pdf
https://www.domyown.com/msds/Bonide%20Liquid%20Copper%20Fungicide%20MSDS.pdf
https://evenspray.com/wp-content/uploads/2021/04/Cueva-SDS.pdf
https://images.thdstatic.com/catalog/pdfImages/f3/f34bd05d-acbe-4b14-abb9-9fe3c9050cfa.pdf
https://www.epestcontrol.com/images/Products/labels/coppersoapmsds.pdf
https://www.domyown.com/msds/Bonide%20Liquid%20Copper%20Fungicide%20MSDS.pdf
https://evenspray.com/wp-content/uploads/2021/04/Cueva-SDS.pdf
https://www.epestcontrol.com/images/Products/labels/coppersoapmsds.pdf
https://www.domyown.com/msds/Bonide%20Liquid%20Copper%20Fungicide%20MSDS.pdf
https://images.thdstatic.com/catalog/pdfImages/f3/f34bd05d-acbe-4b14-abb9-9fe3c9050cfa.pdf
https://evenspray.com/wp-content/uploads/2021/04/Cueva-SDS.pdf
https://images.thdstatic.com/catalog/pdfImages/f3/f34bd05d-acbe-4b14-abb9-9fe3c9050cfa.pdf
https://www.epestcontrol.com/images/Products/labels/coppersoapmsds.pdf
https://files.plytix.com/api/v1.1/file/public_files/pim/private/assets/43/37/8d/5e/5e8d3743202d9eba64d3af60/texts/a3/69/49/60/604969a318080a98bd4887ad/sds775.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Copper octanoate presents several health hazards that necessitate careful handling and the

use of appropriate personal protective equipment.

Hazard

Description

Acute Oral Toxicity

LD50 (rat): 1600 mg/kg[6]

Acute Dermal Toxicity

LD50 (rat): > 2000 mg/kg[6]

Skin Irritation

Causes mild skin irritation[1][6]

Eye Irritation

Causes eye irritation[1][6]

Inhalation

May be harmful if inhaled[1]

Aquatic Toxicity

Harmful to aquatic life[1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling Copper octanoate.

PPE Category

Requirement

Eye/Face Protection

Wear safety goggles or chemical safety glasses.

[1]5]

Hand Protection

Wear protective gloves.[1][5]

Skin and Body Protection

Wear a lab coat or long-sleeved shirt and long
pants.[6] For extensive dermal exposure, a

chemical suit or apron is necessary.[1]

Respiratory Protection

In case of insufficient ventilation or if exposure
limits are exceeded, use a NIOSH/MSHA
approved respirator.[1][5]

Operational Plans: Handling and Storage
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Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory
environment.

Handling Procedures:

o Ventilation: Work in a well-ventilated area. Local exhaust ventilation is recommended.[5][6]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[1][5]

e Avoid Contact: Avoid contact with skin, eyes, and clothing.[1]
e Avoid Inhalation: Avoid breathing spray mist or vapors.[4][5]

o Contaminated Clothing: Remove and wash contaminated clothing before reuse.[1][4] If
clothing is heavily contaminated, it should be discarded.[4]

Storage Procedures:

o Container: Store in the original, tightly closed container.[5][7]
e Location: Store in a cool, dry, well-ventilated place away from excessive heat.[1][4][8]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.[1][2][5]

e Freezing: Do not freeze.[1][2]

Emergency and Disposal Plans

Proper planning for emergencies and waste disposal is a critical component of laboratory
safety.

Emergency Procedures:

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If irritation persists, seek medical
attention.[1][4]
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» Skin Contact: Immediately flush skin with running water for at least 20 minutes.[1][4] Wash
with soap and water.[1][4] If skin irritation occurs, get medical advice.[1][4]

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Call a poison center or doctor if you feel unwell.[1][4]

« Ingestion: Do not induce vomiting.[1][4] Rinse mouth.[5] Seek immediate medical attention.

[4]

Spill Response Workflow

A systematic approach to spill cleanup is essential to mitigate hazards.

Copper Octanoate Spill Response Workflow

Disposal Plan:

o Waste Collection: Collect waste material in a designated, labeled, and sealed container.

e Regulatory Compliance: Dispose of contents and container in accordance with all local,
state, and federal regulations.[5] This may require disposal at a hazardous or special waste
collection point.[1][4]

e Environmental Protection: Avoid release to the environment.[1][5] Do not contaminate water,
food, or feed by storage or disposal.[6] This product may be toxic to fish and aquatic
organisms.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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